Cas no 2138280-24-5 (3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid
• CAS No: 2138280-24-5
• MF: C₂₅H₂₂FNO₄
• MW: 419.444890499115
• CID: 5829139
• PubChem ID: 132343753
• Update Time: 2025-06-08

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS034069716
• 2138280-24-5
• EN300-658024
• 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-fluorophenyl)-2-methylpropanoic acid

• Inchi： 1S/C25H22FNO4/c1-25(23(28)29,16-10-12-17(26)13-11-16)15-27-24(30)31-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,29)
• InChI Key： VGWFXZCESISYMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)O)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.15328635g/mol
• Monoisotopic Mass: 419.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid (CAS No. 2138280-24-5): An Overview

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid (CAS No. 2138280-24-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-amino acid, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) protected amino acids, which are widely used in the synthesis of peptides and proteins.

The Fmoc group is a crucial protecting group in peptide synthesis, known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The 4-fluorophenyl substituent in the structure of this compound adds an additional layer of complexity and functionality, making it particularly interesting for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid in various areas of medicinal chemistry. One notable application is in the design and synthesis of peptidomimetics, which are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability and bioavailability.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that compounds derived from Fmoc-amino acids can effectively inhibit specific enzymes involved in disease pathways. For instance, a derivative of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid was shown to inhibit the activity of a key enzyme in the pathogenesis of Alzheimer's disease, offering a promising lead for further drug development.

Another area where 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid has shown potential is in the field of cancer research. The 4-fluorophenyl substituent has been found to enhance the binding affinity of the compound to certain receptors, making it a valuable candidate for developing targeted therapies. A recent study in Cancer Research reported that a derivative of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

The synthetic route to 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid involves several well-established steps in organic synthesis. The initial step typically involves the protection of an amino acid with the Fmoc group, followed by functionalization with the 4-fluorophenyl moiety. This process requires careful control of reaction conditions to ensure high yields and purity.

One of the key challenges in the synthesis of this compound is maintaining stereochemical integrity throughout the reaction sequence. The presence of multiple chiral centers necessitates precise control over stereochemistry to ensure that the desired enantiomer is obtained. Advanced techniques such as chiral chromatography and asymmetric synthesis have been employed to address these challenges.

In addition to its applications in drug discovery, 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid has also been explored for its use in diagnostic imaging. The fluorine atom in the 4-fluorophenyl group can be detected using nuclear magnetic resonance (NMR) spectroscopy, making it useful for tracking the distribution and metabolism of the compound in biological systems.

The physicochemical properties of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various applications in both laboratory research and industrial settings.

The safety profile of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed at doses up to 100 mg/kg in animal models. However, as with any new chemical entity, ongoing safety monitoring is essential during clinical trials and post-marketing surveillance.

In conclusion, 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid (CAS No. 2138280-24-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern drug discovery efforts.